![molecular formula C11H21N3O3 B060322 1-Boc-Isonipecotic acid hydrazide CAS No. 187834-88-4](/img/structure/B60322.png)
1-Boc-Isonipecotic acid hydrazide
Overview
Description
1-Boc-Isonipecotic acid hydrazide (1-Boc-IPA-H) is a synthetic compound that has been used in the laboratory for various applications, such as synthesis, biochemical and physiological research. It is a derivative of isonipecotic acid and contains a hydrazide group. This compound has been used in a variety of research areas, including drug discovery and development, as well as in the study of biological processes. This article will provide an overview of 1-Boc-IPA-H, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and potential future directions.
Scientific Research Applications
Isoniazid (INH) Target in Mycobacterium tuberculosis : A study by Banerjee et al. (1994) revealed that isoniazid, which is related to isonipecotic acid hydrazide, targets the mycobacterial inhA gene in Mycobacterium tuberculosis. This finding helps in understanding the action mechanism of one of the most widely used antituberculosis drugs (Banerjee et al., 1994).
Synthesis of Polymer-Grafted Liposomes : Zalipsky (1993) described the synthesis of a distearoylphosphatidylethanolamine-polyethylene glycol (DSPE-PEG) conjugate with a hydrazide group, useful for creating polymer-grafted liposomes. This process includes the use of tert-butyloxycarbonyl (Boc) protected hydrazide group, which is relevant to the Boc-Isonipecotic acid hydrazide (Zalipsky, 1993).
Drug Release from Hydrazone-Containing Peptide Amphiphiles : Matson and Stupp (2011) investigated hydrolytically-labile hydrazones in peptide amphiphiles as degradable tethers for drug release, using a compound related to 1-Boc-Isonipecotic acid hydrazide (Matson & Stupp, 2011).
Antimicrobial Activity of Amino Acid-Hydrazide Derivatives : Research by Khattab (2005) on the coupling reaction of benzoic acid and nicotinic acid hydrazides with N-protected L-amino acids, including a compound related to this compound, showed antimicrobial activity. This study highlights the potential use of these compounds in antimicrobial applications (Khattab, 2005).
Oxidation of Isoniazid by Peroxidase : Shoeb et al. (1985) explored the oxidation of isonicotinic acid hydrazide by horseradish peroxidase, which is relevant to the study of isonipecotic acid hydrazide's chemical properties (Shoeb et al., 1985).
Safety and Hazards
1-Boc-Isonipecotic acid hydrazide can be harmful if inhaled, in contact with skin, or if swallowed . In case of skin or eye contact, it is recommended to wash with copious amounts of water and seek medical attention if irritation persists . It is also advised to wear suitable personal protective equipment when handling this compound .
Mechanism of Action
1-Boc-Isonipecotic acid hydrazide, also known as tert-butyl 4-(hydrazinecarbonyl)piperidine-1-carboxylate, is a chemical compound with the molecular formula C11H21N3O3 .
Target of Action
The primary target of isoniazid, a compound structurally similar to this compound, is the mycobacterial enzyme KatG . This enzyme plays a crucial role in the survival and virulence of Mycobacterium tuberculosis .
Mode of Action
Isoniazid is a prodrug that must be activated by bacterial catalase . The activation is associated with the reduction of the mycobacterial ferric KatG catalase-peroxidase by hydrazine and reaction with oxygen to form an oxyferrous enzyme complex
Biochemical Pathways
The activated form of isoniazid interferes with the synthesis of mycolic acid, a key component of the mycobacterial cell wall . This leads to inhibition of cell wall synthesis and results in bacterial cell death . It’s possible that this compound may affect similar biochemical pathways.
Pharmacokinetics
It’s known that the compound has a melting point of 104-106°c and a predicted boiling point of 4092±340 °C . It’s recommended to be stored in a dark place, under -20°C . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) in the body.
Result of Action
The result of isoniazid’s action is the inhibition of mycobacterial growth, making it effective for the treatment of tuberculosis . If this compound has a similar mechanism of action, it may also have antimycobacterial effects.
Biochemical Analysis
Molecular Mechanism
It is known that hydrazides can form hydrazone bonds with carbonyl groups, which could potentially interfere with the function of biomolecules and disrupt normal cellular processes
Temporal Effects in Laboratory Settings
It is known that this compound is stable under normal conditions and should be stored in a dark place, under an inert atmosphere, and in a freezer under -20°C .
Properties
IUPAC Name |
tert-butyl 4-(hydrazinecarbonyl)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O3/c1-11(2,3)17-10(16)14-6-4-8(5-7-14)9(15)13-12/h8H,4-7,12H2,1-3H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLIKTOWFNQDEME-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70627703 | |
Record name | tert-Butyl 4-(hydrazinecarbonyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70627703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
187834-88-4 | |
Record name | tert-Butyl 4-(hydrazinecarbonyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70627703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 4-(hydrazinecarbonyl)piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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